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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Thalidomide-PEG4-NH2 is a key bifunctional molecule used in the development of Proteolysis

Targeting Chimeras (PROTACs). It comprises the Thalidomide moiety, which binds to the E3

ubiquitin ligase Cereblon (CRBN), a four-unit polyethylene glycol (PEG) linker, and a terminal

primary amine. This terminal amine allows for the conjugation of a ligand targeting a specific

protein of interest, thereby creating a PROTAC that can induce the degradation of that protein.

Accurate characterization of Thalidomide-PEG4-NH2 is critical to ensure its purity, identity, and

suitability for downstream applications in drug discovery and development. This document

provides detailed application notes and protocols for the characterization of this conjugate

using Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).
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A summary of the key physicochemical properties of a representative Thalidomide-PEG4-NH2

conjugate is provided below.

Property Value Reference

Molecular Formula C21H27N3O8 [1]

Molecular Weight 449.5 g/mol [1]

CAS Number 2387510-82-7 [1]

Appearance White to off-white solid [2]

Solubility Soluble in DMSO, DMF [3]

Storage Store at -20°C [1][4]

NMR Spectroscopic Characterization
¹H NMR spectroscopy is a powerful technique for confirming the structure of Thalidomide-

PEG4-NH2. The spectrum will show characteristic signals for the thalidomide core, the PEG

linker, and the terminal amine.

Hypothetical ¹H NMR Data
Disclaimer: The following is a hypothetical representation of ¹H NMR data for Thalidomide-

PEG4-NH2, as specific experimental data is not readily available in the searched resources.

The chemical shifts are estimated based on the known structures of thalidomide and PEG

linkers.
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~8.0-7.2 m 3H
Aromatic protons of

the phthalimide group

~5.0 dd 1H
Methine proton of the

glutarimide ring

~3.6 m 16H
Methylene protons of

the PEG4 linker

~2.9-2.0 m 4H
Methylene protons of

the glutarimide ring

~2.8 t 2H

Methylene protons

adjacent to the

terminal amine

~1.5 br s 2H NH₂ protons

Experimental Protocol: ¹H NMR Spectroscopy
Sample Preparation:

Dissolve 5-10 mg of Thalidomide-PEG4-NH2 in approximately 0.6 mL of a suitable

deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

Transfer the solution to a 5 mm NMR tube.

Instrument Parameters (400 MHz Spectrometer):

Pulse Program: Standard ¹H acquisition.

Number of Scans: 16-64 (depending on sample concentration).

Relaxation Delay: 1-2 seconds.

Acquisition Time: 3-4 seconds.
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Spectral Width: 0-12 ppm.

Temperature: 298 K.

Data Processing:

Apply a Fourier transform to the acquired Free Induction Decay (FID).

Phase correct the spectrum.

Calibrate the chemical shift scale using the residual solvent peak as a reference (e.g.,

DMSO at 2.50 ppm).

Integrate the signals and assign them to the corresponding protons in the molecule.

Mass Spectrometric Characterization
Mass spectrometry is used to confirm the molecular weight and elemental composition of

Thalidomide-PEG4-NH2. High-resolution mass spectrometry (HRMS) provides a highly

accurate mass measurement.

Expected Mass Spectrometry Data
Ion Calculated m/z Observed m/z

[M+H]⁺ 450.1871
To be determined

experimentally

[M+Na]⁺ 472.1690
To be determined

experimentally

Experimental Protocol: Mass Spectrometry
Sample Preparation:

Prepare a stock solution of Thalidomide-PEG4-NH2 in a suitable solvent (e.g., methanol or

acetonitrile) at a concentration of approximately 1 mg/mL.
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Dilute the stock solution to a final concentration of 1-10 µg/mL in an appropriate solvent for

infusion or LC-MS analysis (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

Instrument Parameters (LC-MS/MS System):

Ionization Mode: Electrospray Ionization (ESI), positive ion mode.

Mass Analyzer: Time-of-Flight (TOF) or Orbitrap for high-resolution measurements.

Capillary Voltage: 3-4 kV.

Source Temperature: 120-150°C.

Desolvation Temperature: 350-450°C.

Mass Range: 100-1000 m/z.

For fragmentation analysis (MS/MS), select the precursor ion ([M+H]⁺) and apply collision-

induced dissociation (CID) with varying collision energies.

Data Analysis:

Determine the accurate mass of the molecular ion and compare it to the calculated mass.

Analyze the fragmentation pattern to further confirm the structure.

Visualizations

Chemical Structure of Thalidomide-PEG4-NH2
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Caption: Chemical structure of Thalidomide-PEG4-NH2.

Analytical Workflow for Characterization

Thalidomide-PEG4-NH2 Sample

NMR Sample Preparation
(Dissolve in deuterated solvent)

MS Sample Preparation
(Dilute in appropriate solvent)

1H NMR Data Acquisition
(400 MHz Spectrometer)

Mass Spectrometry Data Acquisition
(ESI-TOF/Orbitrap)

NMR Data Processing
(FT, Phasing, Calibration)

MS Data Analysis
(Mass determination, Fragmentation)

Structural Confirmation
(Chemical shifts, Integration) Molecular Weight and Formula Confirmation

Certificate of Analysis

Click to download full resolution via product page

Caption: Experimental workflow for characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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